N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)-4-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[2-[(2-methyl-6-pyrrolidin-1-ylpyrimidin-4-yl)amino]ethyl]-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C18H22F3N5O2S/c1-13-24-16(12-17(25-13)26-10-2-3-11-26)22-8-9-23-29(27,28)15-6-4-14(5-7-15)18(19,20)21/h4-7,12,23H,2-3,8-11H2,1H3,(H,22,24,25)
• InChI Key: FNYKYRUAJDOJNH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCCC2)NCCNS(=O)(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C18H22F3N5O2S
• Molecular Weight: 429.5 g/mol
• CAS No.: 1206985-01-4

Description

N-(2-((2-methyl-6-(pyrrolidin-1-yl)pyrimidin-4-yl)amino)ethyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H22F3N5O2S and its molecular weight is 429.46. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis and Antimicrobial Activity

Research in heterocyclic chemistry has led to the synthesis of novel pyrrolo[2,3-d]pyrimidine and pyrrolo[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine derivatives containing a dimethylsulfonamide moiety. These compounds have shown promising results against Gram-positive and Gram-negative bacteria and fungi, highlighting their potential in developing new antimicrobial agents (Hassan et al., 2009).

Catalytic Applications in Organic Synthesis

The use of N,N-Dimethylamino)pyridine (DMAP) as a highly efficient catalyst for synthesizing N-(2-aryl-7-benzyl-5,6-diphenyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl)benzenesulfonamides demonstrates its significant role in facilitating organic reactions. This finding opens up new avenues for the development of novel catalytic systems in organic synthesis (Khashi et al., 2014).

Molecular Structure and Spectroscopic Analysis

Investigations into the molecular structure, hydrogen-bond effects, and spectroscopic properties of sulfamethazine Schiff-base compounds have provided valuable insights into their stability, electronic structures, and potential biological activities. Such studies are crucial for understanding the fundamental properties of these compounds and their interactions at the molecular level (Mansour & Ghani, 2013).

Ligand Design for Metal Coordination

Research on N-[2-(pyridin-2-yl)ethyl]-derivatives of methane-, benzene-, and toluenesulfonamide has elucidated their potential as ligands for metal coordination. This work contributes to the field of coordination chemistry by providing new insights into ligand design and metal-ligand interactions, which are fundamental for developing catalytic, pharmaceutical, and material science applications (Jacobs et al., 2013).

Antitumor and Antibacterial Agents

The synthesis of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives has shown significant antitumor and antibacterial activities. Such compounds represent a promising area of research for the development of new therapeutic agents to combat cancer and bacterial infections (Hafez, Alsalamah & El-Gazzar, 2017).